Cas no 664362-63-4 (1-Naphthalenecarbonitrile, 4-(4-hydroxy-1-piperidinyl)-)

1-Naphthalenecarbonitrile, 4-(4-hydroxy-1-piperidinyl)- structure
664362-63-4 structure
Product Name:1-Naphthalenecarbonitrile, 4-(4-hydroxy-1-piperidinyl)-
CAS No:664362-63-4
MF:C16H16N2O
MW:252.311043739319
CID:396313
PubChem ID:11514350
Update Time:2025-04-19

1-Naphthalenecarbonitrile, 4-(4-hydroxy-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile, 4-(4-hydroxy-1-piperidinyl)-
    • 4-(4-hydroxypiperidin-1-yl)naphthalene-1-carbonitrile
    • 4-(4-hydroxy-1-piperidinyl)-1-naphthonitrile
    • 664362-63-4
    • DTXSID00467871
    • SCHEMBL3592380
    • 4-(4-Hydroxypiperidin-1-yl)-1-naphthonitrile
    • Inchi: 1S/C16H16N2O/c17-11-12-5-6-16(15-4-2-1-3-14(12)15)18-9-7-13(19)8-10-18/h1-6,13,19H,7-10H2
    • InChI Key: RXCZIWUUKLUWAE-UHFFFAOYSA-N
    • SMILES: OC1CCN(C2=CC=C(C#N)C3C=CC=CC2=3)CC1

Computed Properties

  • Exact Mass: 252.12638
  • Monoisotopic Mass: 252.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.26
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